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Compound of Interest

Compound Name: Solvent yellow 19

Cat. No.: B082571

For Researchers, Scientists, and Drug Development Professionals.

Introduction

Solvent Yellow 19, also known as C.I. 13900:1, is a metal-complex solvent dye characterized
by its yellow hue and solubility in various organic solvents, while being insoluble in water.[1] Its
primary applications include the coloring of plastics, resins, wood stains, printing inks, and
various coatings, indicating a strong affinity for polymeric materials.[2][3] This document
provides a generalized protocol for the application of Solvent Yellow 19 as a staining agent for
polymers. The protocol is intended as a foundational method that can be adapted and
optimized for specific polymer types and research applications.

Physicochemical Properties of Solvent Yellow 19

A summary of the key properties of Solvent Yellow 19 relevant to the development of a
staining protocol is presented below. The dye's solubility in various organic solvents is a critical
parameter for preparing an effective staining solution.
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Property Value Reference
C.l. Name Solvent Yellow 19, 13900:1 [1112]

CAS Number 10343-55-2 [1][2]
Molecular Structure Single azo, Metal Complex [1]
Appearance Yellow powder [1]
Solubility in Water Insoluble [1]

Solubility in Organic Solvents

(9/L)

Ethanol 300 [2]
1-methoxy-2-propanol 500 [2]
n-propanol 400 [2]
2-ethoxyethanol 500 [2]
MEK (Methyl Ethyl Ketone) 500 [2]
Ethyl Acetate 400 [2]
Toluene 400 [2]

. 150°C (30 min), 180°C (10
Heat Stability ) . ) [2]
min), 200°C (1 min)

Light Fastness 6-7 [2]

Experimental Protocol: Generalized Staining of
Polymers

This protocol outlines a general procedure for staining polymer samples with Solvent Yellow
19. Optimization of parameters such as solvent choice, dye concentration, staining time, and
temperature may be necessary for specific polymer substrates.

1. Materials and Reagents:
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Solvent Yellow 19 dye powder
Polymer sample (e.g., film, fiber, or molded object)

Appropriate organic solvent (refer to the solubility table above; ethanol or acetone are
common starting points)

Glass beakers or other suitable containers for the staining solution
Forceps
Deionized water
Microscope (for visualization)
. Preparation of Staining Solution:

Select a suitable organic solvent in which the polymer is stable and Solvent Yellow 19 is
soluble.

Prepare a stock solution of Solvent Yellow 19 by dissolving the dye powder in the chosen
solvent. A typical starting concentration is 0.1% to 1% (w/v). The solution may require gentle
heating or sonication to fully dissolve the dye.

Prepare a working staining solution by diluting the stock solution with the same solvent to the
desired concentration. The optimal concentration will depend on the polymer and the desired
staining intensity.

. Polymer Sample Preparation:

Ensure the surface of the polymer sample is clean and free of any contaminants. If
necessary, wash the sample with a suitable solvent and dry it completely.

If the polymer is in a large form, consider sectioning it to an appropriate size for staining and
visualization.

. Staining Procedure:
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e Immerse the prepared polymer sample into the Solvent Yellow 19 working solution using
forceps.

o Allow the sample to incubate in the staining solution. The incubation time can range from a
few minutes to several hours, depending on the porosity and chemical nature of the polymer.
A starting point of 10-30 minutes at room temperature is recommended.

e For some polymers, gentle heating (e.g., 40-60°C) during incubation may enhance dye
penetration and staining intensity.

 After the desired incubation time, remove the sample from the staining solution with forceps.
5. Washing and Drying:

 Briefly rinse the stained polymer sample with the pure solvent used for the staining solution
to remove excess dye from the surface.

e Wash the sample with deionized water if the solvent is miscible with water.
» Allow the stained sample to air dry completely before visualization.
6. Visualization:

o Examine the stained polymer sample under a light microscope or using other appropriate
imaging techniques to observe the distribution of the dye within the polymer matrix.

Experimental Workflow

The following diagram illustrates the generalized workflow for staining polymers with Solvent
Yellow 19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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